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Compound of Interest

Compound Name: Rubone

Cat. No.: B1680250

Essential Safety and Handling of Sodium Azide

For the attention of researchers, scientists, and drug development professionals.

This document provides critical safety and logistical information for the handling of sodium
azide (NaNs), a highly toxic and reactive inorganic compound. Due to the absence of "Rubone”
in chemical safety databases, this guide uses sodium azide as a proxy to outline essential
personal protective equipment (PPE) protocols, operational procedures, and disposal plans.
Sodium azide is a colorless, odorless crystalline solid used as a chemical preservative and in
various syntheses.[1][2] It is acutely toxic if inhaled, ingested, or absorbed through the skin and
can form explosive compounds.[2][3][4]

Hazard Summary & Physical Properties

Sodium azide is classified as a particularly hazardous substance due to its high acute toxicity.
[5] It can react with metals such as lead and copper, commonly found in plumbing, to form
highly explosive metal azides.[6][7] Contact with acids liberates highly toxic and explosive
hydrazoic acid gas.[6][8]
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Property Value References
CAS Number 26628-22-8 [9]
Molecular Formula NaNs [10]
Molecular Weight 65.01 g/mol [10]
Colorless to white crystalline
Appearance _ [1]
solid
Solubility in Water Highly soluble [1]
. >275 °C (may decompose
Decomposition Temperature ] [31[7]
violently)
Exposure Limits Value References
NIOSH REL (Ceiling) 0.3 mg/m3 [1]
ACGIH TLV (Ceiling) 0.29 mg/m3 [1]
NIOSH REL (as Hydrazoic
: . 0.1 ppm [1]
Acid, Ceiling)
ACGIH TLV (as Hydrazoic Acid
. 0.11 ppm [1]
vapor, Ceiling)
Acute Oral Toxicity (LD50,
27 mg/kg [9]
Mouse)
Acute Dermal Toxicity (LD50,
20 mg/kg [©]

Rabbit)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.
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PPE Category Specification Rationale References
) ) Protects against
Double-gloving with ]
o dermal absorption,
_ nitrile or chloroprene _
Hand Protection o which can be fatal. [A11][12][13]
gloves (minimum 0.11
) Change gloves at
mm thickness).
least every two hours.
] ] Protects against
Tightly fitted safety )
i splashes of solutions
Eye Protection goggles and a face ) ) [417111]
) or contact with solid
shield. )
particles.
Flame-resistant lab ]
Prevents skin contact.
] coat (fully buttoned),
Body Protection Shoes should not [3][11]
long pants, and
have metal parts.
closed-toe shoes.
] ) Prevents inhalation of
All manipulations must ) .
) dust or toxic hydrazoic
i ) be performed in a _ .
Respiratory Protection acid vapors, which [B1[11][13]

certified chemical

fume hood.

can form upon contact

with water or acids.

Operational Plan: Handling and Storage

Engineering Controls:

¢ Always handle sodium azide (solid and solutions) within a certified chemical fume hood.[11]

[13]

¢ An eyewash station and safety shower must be readily accessible.[3][11]

Handling Procedures:

» Review the Safety Data Sheet (SDS) before beginning any work.[3]

» Use non-metallic (e.g., plastic, ceramic) spatulas and containers to avoid the formation of

shock-sensitive metal azides.[7][11][14]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Avoid heating sodium azide, as it can decompose violently.[6][7]

o Keep away from incompatible materials, including acids, heavy metals, and their salts.[7][15]
Storage:

o Store in a cool, dry, well-ventilated area away from heat sources.[3][7]

e Ensure containers are tightly closed and stored in secondary containment.[11]

e Do not store on metal shelves.[7]

Disposal Plan

Waste Collection:

 All solid waste and concentrated solutions (>5%) of sodium azide are considered P-listed
hazardous waste.[5][12]

o Collect all contaminated materials (e.g., gloves, absorbent pads) and residual sodium azide
in a clearly labeled, sealed, non-metal container.[3][11]

o Contact your institution's Environmental Health & Safety (EH&S) office for hazardous waste
pickup.[11][15]

Drain Disposal:

* Never dispose of solid sodium azide or concentrated solutions down the drain. This can lead
to the formation of explosive metal azides in the plumbing.[6][7]

e Some institutions may permit the disposal of very dilute solutions (e.g., <0.1%) used as
preservatives, followed by flushing with copious amounts of water. However, you must
confirm this policy with your EH&S office.[15][16]

Decontamination:

e Wipe down work surfaces with a soap and water solution (pH > 9) and then 70% ethanol
after use.[4][5]
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o Collect all cleaning materials for disposal as hazardous waste.[5]
Experimental Protocols
Protocol 1: Preparation of a 0.1% Sodium Azide Stock Solution for Preservation

This protocol describes the preparation of a dilute sodium azide solution commonly used as a
bacteriostatic agent in biological buffers and antibody solutions.[17]

Methodology:

e Preparation: In a certified chemical fume hood, weigh 0.1 g of solid sodium azide using a
non-metal spatula and weighing boat.

e Dissolution: Add the sodium azide to 100 mL of distilled water in a glass beaker with a stir
bar.

e Mixing: Stir the solution on a stir plate until the sodium azide is completely dissolved.

o Storage: Transfer the solution to a clearly labeled container. This 0.1% stock can be added to
final solutions to achieve a typical bacteriostatic concentration of 0.02% - 0.1%.

Protocol 2: Chemical Deactivation of a Dilute Sodium Azide Solution

This protocol outlines a method for the chemical neutralization of dilute sodium azide solutions
(<5%) prior to disposal. This procedure must be performed in a chemical fume hood due to the
generation of nitric oxide gas.[6][14]

Methodology:

o Setup: Place the dilute sodium azide solution in a three-necked flask equipped with a stirrer
and a dropping funnel.

« Nitrite Addition: While stirring, add a 20% aqueous solution of sodium nitrite. Use 1.5 g of
sodium nitrite for every 1 g of sodium azide in the solution.[6]

 Acidification: Slowly add a 20% sulfuric acid solution dropwise until the mixture is acidic (test
with litmus paper). Crucial: This order of addition is essential to prevent the formation of toxic
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hydrazoic acid (HNs).[6]

o Completion: Continue stirring until the evolution of nitrogen oxide gas ceases. Test for
excess nitrite with starch-iodide paper (a blue color indicates completion).[6]

o Final Disposal: Neutralize the remaining solution to a pH between 6-9 before washing it
down the drain with plenty of water, if permitted by your institution.[6]

Visualizations

Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling and disposal of sodium azide.
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Caption: Simplified signaling pathway showing NaNs-induced apoptosis.[2][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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